![molecular formula C18H22N2O5S B5011740 N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[(methylsulfonyl)amino]benzamide](/img/structure/B5011740.png)
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[(methylsulfonyl)amino]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[(methylsulfonyl)amino]benzamide derivatives often involves multi-component reactions, such as the three-component reaction of isatoic anhydride, primary amines, and 2-bromoacethophenone derivatives. This method provides a highly efficient and green synthesis route, yielding the products in high quantities with simple workup and product separation processes (Sabbaghan & Hossaini, 2012).
Molecular Structure Analysis
The molecular structure of such compounds can be elucidated through various spectroscopic techniques, including IR, NMR, and mass spectroscopy. These methods confirm the structural integrity and purity of the synthesized compounds, providing insight into their molecular configurations and potential reactivity patterns (Gein, Rassudikhina, & Voronina, 2006).
Chemical Reactions and Properties
Benzamide derivatives are known for undergoing a variety of chemical reactions, including cyclization reactions under Bischler-Napieralski conditions, leading to the formation of different cyclic compounds. Such reactions demonstrate the versatility and reactivity of these compounds, allowing for the synthesis of diverse derivatives with potential biological activities (Browne, Skelton, & White, 1981).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and crystalline structure, can be determined through various analytical techniques. These properties are crucial for understanding the compound's behavior in different environments and for its application in further chemical reactions and formulations.
Chemical Properties Analysis
The chemical properties, such as reactivity, stability, and interaction with other molecules, define the potential applications of these compounds in chemical syntheses and drug development. Studies on the antibacterial activity of benzoxazin-2-one derivatives, for example, highlight the antimicrobial potential of benzamide-related compounds, indicating their significance in developing new therapeutic agents (Gein, Rassudikhina, & Voronina, 2006).
properties
IUPAC Name |
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(methanesulfonamido)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O5S/c1-24-16-9-8-13(12-17(16)25-2)10-11-19-18(21)14-6-4-5-7-15(14)20-26(3,22)23/h4-9,12,20H,10-11H2,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKRUTRWZFCRUHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=O)C2=CC=CC=C2NS(=O)(=O)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.